Ethyl 1-methyl-4-oxocyclohexanecarboxylate
Overview
Description
Ethyl 1-methyl-4-oxocyclohexanecarboxylate is a naturally occurring ester with unique properties . It is an ethyl ester resulting from the formal condensation of the carboxy group of 4-oxocyclohexanecarboxylic acid with ethanol . It is functionally related to a 4-oxocyclohexanecarboxylic acid .
Synthesis Analysis
Ethyl 4-oxocyclohexanecarboxylate plays a crucial role in the synthesis of neuropeptide Y antagonist 1 . The convergent synthesis of 1 involves a stereoselective route to trans-spirolactone carboxylic acid intermediate 2a and aminopyrazole 3 .Molecular Structure Analysis
The molecular formula of this compound is C10H16O3 . The InChI code is 1S/C10H16O3/c1-3-13-9(12)10(2)6-4-8(11)5-7-10/h3-7H2,1-2H3 .Physical and Chemical Properties Analysis
This compound has a molecular weight of 184.24 g/mol . It is a liquid at room temperature . It has a topological polar surface area of 43.4 Ų .Scientific Research Applications
Oxidation and Derivative Formation
Ethyl c-3-bromo-1-methyl-2-oxocyclohexane-r-1-carboxylate, a related compound to Ethyl 1-methyl-4-oxocyclohexanecarboxylate, undergoes oxidation to form 2,3-dione derivatives, illustrating its potential in creating new chemical structures through oxidative processes (Sato, Inoue, Hirayama, & Ohashi, 1977).
Catalytic Reduction in Electrochemistry
In electrochemical studies, Ethyl 1-(3-halopropyl)-2-oxocyclohexanecarboxylate is reduced catalytically to yield ring-expanded products and other derivatives, demonstrating its use in electrocatalytic reactions for synthesizing varied compounds (Mubarak, Barker, & Peters, 2007).
Ligand in Copper-Catalyzed Reactions
Employing Ethyl 2-oxocyclohexanecarboxylate as a ligand, copper-catalyzed coupling reactions with various N/O/S nucleophilic reagents have been achieved, suggesting its utility as a versatile ligand in facilitating diverse chemical couplings (Lv & Bao, 2007).
Baeyer-Villiger Oxidation
Ethyl 2-oxocyclohexanecarboxylate, upon Baeyer-Villiger oxidation, generates specific acid derivatives, pointing to its role in producing complex organic structures through oxidation methods (Hubert & Starcher, 1968).
Use in Pheromone Synthesis
The compound finds application in synthesizing attractants for insects like the Mediterranean fruit fly, as demonstrated in the synthesis of Ethyl cis-5-Iodo-trans-2-methylcyclohexane-1-carboxylate (Raw & Jang, 2000).
Synthesis of Incisterol Model
Its use extends to synthesizing models of complex organic compounds, such as incisterols, showcasing its versatility in synthetic organic chemistry (Curini, Epifano, Marcotullio, Rosati, Guo, Guan, & Wenkert, 2005).
Synthesis of Tetrahydropyridines
Ethyl 2-methyl-2,3-butadienoate, a similar compound, is used in the phosphine-catalyzed synthesis of tetrahydropyridines, highlighting potential applications in synthesizing nitrogen-containing heterocycles (Zhu, Lan, & Kwon, 2003).
In Novel Pesticide Synthesis
Ethyl 2-methyl-4-oxo-2-cyclohexen carboxylate, another related compound, plays a role in the synthesis of chromafenozide, a novel pesticide, underscoring its significance in agrichemical applications (Shan, 2011).
Sulfenylation Reactions
It also partakes in sulfenylation reactions, important in the study of organosulfur chemistry (Żankowska‐Jasińska, Zaleska, & Haas, 1984).
NMR Spectroscopy in Structural Studies
Ethyl 3-methyl-9-oxo-3-azabicyclo[3.3.1]nonane-1-carboxylate, a derivative, has been analyzed using NMR spectroscopy, contributing to the understanding of molecular structures and conformations (Arias-Pérez, Alejo, Gálvez, Pérez, & Santos, 1995).
In New Synthetic Methods
The compound is involved in innovative synthetic methods like the three-component condensation for producing complex molecules (Kurbanova, Sadygova, Gadirova, Askerov, & Maharramov, 2019).
Safety and Hazards
Properties
IUPAC Name |
ethyl 1-methyl-4-oxocyclohexane-1-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H16O3/c1-3-13-9(12)10(2)6-4-8(11)5-7-10/h3-7H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GYDKHYAZKCAMAS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1(CCC(=O)CC1)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H16O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80619977 | |
Record name | Ethyl 1-methyl-4-oxocyclohexane-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80619977 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
184.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
147905-77-9 | |
Record name | Ethyl 1-methyl-4-oxocyclohexane-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80619977 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Ethyl 1-methyl-4-oxocyclohexanecarboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
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Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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